molecular formula C5H12N2O B8746062 2-Isopropoxyacetamidine

2-Isopropoxyacetamidine

Cat. No.: B8746062
M. Wt: 116.16 g/mol
InChI Key: BFRFXXVNFWXWLG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Isopropoxyacetamidine is an amidine derivative characterized by an acetamidine backbone (NH$2$C(=NH)CH$2$-) substituted with an isopropoxy group (-OCH(CH$3$)$2$) at the second carbon position. This structural configuration confers unique physicochemical properties, including enhanced lipophilicity compared to unsubstituted acetamidine and moderate basicity due to the amidine moiety.

Properties

Molecular Formula

C5H12N2O

Molecular Weight

116.16 g/mol

IUPAC Name

2-propan-2-yloxyethanimidamide

InChI

InChI=1S/C5H12N2O/c1-4(2)8-3-5(6)7/h4H,3H2,1-2H3,(H3,6,7)

InChI Key

BFRFXXVNFWXWLG-UHFFFAOYSA-N

Canonical SMILES

CC(C)OCC(=N)N

Origin of Product

United States

Comparison with Similar Compounds

2-(2-Methoxyphenoxy)acetamidine

Structural and Functional Differences :

  • Substituent: 2-Isopropoxyacetamidine features an aliphatic isopropoxy group, whereas 2-(2-methoxyphenoxy)acetamidine (C$9$H${12}$N$2$O$2$, MW 180.20) contains a methoxyphenoxy substituent, introducing aromaticity and a larger molecular framework .
  • Molecular Weight: The methoxyphenoxy derivative has a significantly higher molecular weight (180.20 g/mol) compared to the hypothetical 2-Isopropoxyacetamidine (estimated C$6$H${14}$N$_2$O, MW 130.19 g/mol).
  • Lipophilicity: The aromatic methoxyphenoxy group likely increases logP (estimated ~2.0) compared to the aliphatic isopropoxy substituent (estimated logP ~0.5), impacting solubility and membrane permeability.
  • Reactivity: Both compounds retain the amidine group’s nucleophilic and basic properties, but the methoxyphenoxy group may participate in π-π interactions, influencing binding affinity in biological targets.

Table 1. Key Comparative Properties

Property 2-Isopropoxyacetamidine (Hypothetical) 2-(2-Methoxyphenoxy)acetamidine
Molecular Formula C$6$H${14}$N$_2$O C$9$H${12}$N$2$O$2$
Molecular Weight 130.19 g/mol 180.20 g/mol
Substituent Isopropoxy 2-Methoxyphenoxy
Core Structure Acetamidine Acetamidine
Predicted logP ~0.5 ~2.0
Water Solubility Moderate Low

Chloroethylamine Derivatives (e.g., β-Chloroethyldimethylamine)

While structurally distinct from amidines, chloroethylamines such as β-Chloroethyldimethylamine (C$4$H${10}$ClN, MW 107.58 g/mol) share functional group similarities, including tertiary amines and halogen substituents . Key differences include:

  • Basicity : Amidines (pKa ~10–12) are significantly more basic than tertiary amines (pKa ~9–10).
  • Reactivity : Chloroethylamines exhibit alkylating properties due to the labile chlorine atom, whereas amidines participate in hydrogen bonding and acid-base interactions.

Research Implications and Limitations

The scarcity of direct experimental data for 2-Isopropoxyacetamidine underscores the need for further studies to validate its physicochemical and biological properties. Comparisons with analogs suggest that substituent modifications (e.g., aliphatic vs.

Notes:

  • Future research should prioritize synthesizing and characterizing this compound to confirm theoretical predictions.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.